Cas no 2248298-07-7 (2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride)

2-Amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride is a fluorinated amino alcohol derivative with a unique structural profile, featuring both a trifluoromethyl group and a tertiary alcohol moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a chiral building block for the synthesis of bioactive molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydrochloride salt improves solubility for handling and formulation. Its rigid, sterically hindered structure may also influence stereoselective reactions, making it valuable for asymmetric synthesis. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride structure
2248298-07-7 structure
Product Name:2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
CAS No:2248298-07-7
MF:C4H9ClF3NO
MW:179.56857085228
CID:5754596
PubChem ID:76453004
Update Time:2025-05-22

2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Z1510155344
    • 2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
    • 2-Amino-3,3,3-trifluoro-2-methylpropan-1-ol;hydrochloride
    • SCHEMBL20238973
    • EN300-1605232
    • 2248298-07-7
    • 1-Propanol, 2-amino-3,3,3-trifluoro-2-methyl-, hydrochloride (1:1)
    • Inchi: 1S/C4H8F3NO.ClH/c1-3(8,2-9)4(5,6)7;/h9H,2,8H2,1H3;1H
    • InChI Key: CBTVWNOABWZSTQ-UHFFFAOYSA-N
    • SMILES: Cl.FC(C(C)(CO)N)(F)F

Computed Properties

  • Exact Mass: 179.0324761g/mol
  • Monoisotopic Mass: 179.0324761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1605232-0.05g
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
2248298-07-7 95%
0.05g
$218.0 2023-07-06
Enamine
EN300-1605232-0.1g
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
2248298-07-7 95%
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Enamine
EN300-1605232-0.25g
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2248298-07-7 95%
0.25g
$466.0 2023-07-06
Enamine
EN300-1605232-0.5g
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
2248298-07-7 95%
0.5g
$735.0 2023-07-06
Enamine
EN300-1605232-1.0g
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
2248298-07-7 95%
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$943.0 2023-07-06
Enamine
EN300-1605232-2.5g
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
2248298-07-7 95%
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$1848.0 2023-07-06
Enamine
EN300-1605232-5.0g
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
2248298-07-7 95%
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$2732.0 2023-07-06
Enamine
EN300-1605232-10.0g
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
2248298-07-7 95%
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$4052.0 2023-07-06
Enamine
EN300-1605232-50mg
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
2248298-07-7 95.0%
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$218.0 2023-09-23
Enamine
EN300-1605232-100mg
2-amino-3,3,3-trifluoro-2-methylpropan-1-ol hydrochloride
2248298-07-7 95.0%
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$326.0 2023-09-23
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